![molecular formula C19H16N4O4S2 B2413842 N-(6-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide CAS No. 1021136-62-8](/img/structure/B2413842.png)
N-(6-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide
Overview
Description
Scientific Research Applications
Crystallography
The compound has been used in crystallographic studies . The crystal structure of a similar compound, (E)-(2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methylene)- N-phenylhydrazinecarbothioamide, has been studied . This suggests that the compound could be used in similar studies to understand its crystal structure and properties.
Chemical Synthesis
The compound could be used as a starting material or intermediate in chemical synthesis . For example, 2,3-dihydroxybenzoic acid, a similar compound, has been used as an initial material to synthesize 2,3-dihydrobenzo dioxin-5-amine hydrochloride .
Enantioselective Intramolecular O-Arylation
The compound could potentially be used in palladium-catalyzed highly enantioselective intramolecular O-arylation for the formation of important (2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanols . This process is based on an asymmetric desymmetrization strategy .
Biological Activity Studies
Derivatives of the compound could be synthesized and tested for their biological activity . For example, some novel derivatives of 4-[5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)] have been synthesized and tested for their biological activity .
Future Directions
The future directions for research on “N-(6-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide” could include further investigation into its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This could lead to a better understanding of the compound and its potential applications .
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit cholinestrases and lipoxygenase enzymes .
Mode of Action
It’s known that the compound interacts with its targets, possibly leading to inhibition or modulation of their activity .
Biochemical Pathways
Given its potential inhibitory effect on cholinestrases and lipoxygenase enzymes, it may impact pathways related to neurotransmission and inflammation .
Result of Action
coli .
properties
IUPAC Name |
N-[6-[2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl]sulfanylpyridazin-3-yl]thiophene-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N4O4S2/c24-17(20-12-3-4-13-14(10-12)27-8-7-26-13)11-29-18-6-5-16(22-23-18)21-19(25)15-2-1-9-28-15/h1-6,9-10H,7-8,11H2,(H,20,24)(H,21,22,25) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BDSZFOCOSCJVKR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)CSC3=NN=C(C=C3)NC(=O)C4=CC=CS4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N4O4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide | |
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